Cas no 1795301-05-1 (Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]-)

• Product Name: Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]-
• CAS No: 1795301-05-1
• MF: C₁₃H₁₁N₃O₄S₂
• MW: 337.374140024185
• CID: 5368888
• Update Time: 2025-08-05

Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]-

• Inchi： 1S/C13H11N3O4S2/c14-5-9-3-1-2-4-11(9)22(19,20)15-6-10(7-15)16-12(17)8-21-13(16)18/h1-4,10H,6-8H2
• InChI Key： GDRQOELAWMUYIX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1S(N1CC(N2C(=O)CSC2=O)C1)(=O)=O

Additional information on Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]-

Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]- (CAS No. 1795301-05-1): A Comprehensive Overview in Modern Chemical Biology

Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]-, identified by its CAS number 1795301-05-1, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate sulfonamide and heterocyclic structures, which make it a promising candidate for various biological applications. The unique architecture of this molecule, featuring a benzene ring substituted with a nitrile group and an extended sulfonyl linkage to a thiazolidine ring fused with an azetidine moiety, positions it as a versatile scaffold for drug discovery and molecular studies.

The study of such complex molecules is essential for understanding their potential roles in biochemical pathways and their interactions with biological targets. The presence of multiple functional groups, including the sulfonamide moiety and the heterocyclic rings, suggests that Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]- may exhibit a range of biological activities. For instance, sulfonamides are well-known for their antimicrobial and anti-inflammatory properties, while thiazolidine and azetidine rings are frequently found in biologically active compounds due to their ability to mimic natural products and participate in crucial enzymatic reactions.

Recent advancements in chemical biology have highlighted the importance of designing molecules with precise structural features to modulate specific biological processes. The compound Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]- exemplifies this trend, as its design incorporates elements that are known to enhance binding affinity and selectivity towards target proteins. This has led to its investigation in various therapeutic contexts, including the development of novel inhibitors for enzymes involved in cancer progression and inflammatory diseases.

In the context of drug discovery, the synthesis and characterization of Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]- represent a significant step forward in the quest for innovative therapeutic agents. The compound’s structure allows for modifications that can fine-tune its pharmacological properties, making it a valuable tool for medicinal chemists. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly evaluate the potential of this molecule as a lead compound for further development.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. These molecules often exhibit enhanced bioavailability and metabolic stability compared to their acyclic counterparts. The thiazolidine and azetidine rings in Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]- contribute to its favorable pharmacokinetic profile, which is crucial for successful drug candidates. Additionally, the presence of the sulfonamide group provides a site for further functionalization, enabling the creation of derivatives with improved efficacy and reduced side effects.

Current research in chemical biology is increasingly focused on understanding the molecular mechanisms underlying diseases such as cancer and neurodegenerative disorders. The compound Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]- has been explored as a potential modulator of key signaling pathways involved in these conditions. For example, studies have suggested that it may interfere with the activity of enzymes that promote tumor growth or inhibit the aggregation of misfolded proteins associated with neurodegeneration. These findings underscore the importance of developing innovative molecular tools to address complex diseases.

The synthesis of complex organic molecules like Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]- requires meticulous planning and expertise in synthetic chemistry. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct its intricate framework with high precision. These methodologies not only ensure the correct connectivity between functional groups but also allow for the introduction of chiral centers when necessary. Such synthetic approaches are critical for producing enantiomerically pure compounds that exhibit optimal biological activity.

The pharmacological evaluation of Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]- has revealed several promising properties that make it an attractive candidate for further investigation. In vitro studies have demonstrated its ability to inhibit specific enzymes with high selectivity while minimizing off-target effects. This selectivity is crucial for reducing adverse reactions and improving patient outcomes. Additionally, preliminary animal models have shown encouraging results regarding its efficacy in treating disease symptoms without significant toxicity.

The development of new drugs is a lengthy process that involves multiple stages from discovery to clinical trials. However, compounds like Benzonitrile, 2-[[3-(2,4-dioxo-3-thiazolidinyl)-1-azetidinyl]sulfonyl]- can accelerate this process by serving as starting points for derivative optimization. By systematically modifying specific regions of the molecule based on structural insights gained from computational modeling or experimental data analysis (e.g., X-ray crystallography), researchers can enhance its therapeutic potential while addressing any limitations identified during early-stage testing.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how new compounds are designed and evaluated. AI-driven platforms can predict biological activity based on molecular structure data far more efficiently than traditional methods alone allow—saving both time costs associated with experimental validation efforts while simultaneously increasing success rates during lead optimization phases where compounds must meet stringent criteria before advancing into human trials phases later down pipeline development timeline(s).

In conclusion,Benzonitrile, CAS No.1795301–05–01, 2–[[ 3–( 2,4–dioxo– 3–thiazolidiny l)– 1–azeti din y l) sulfo ny l], represents an exciting advancement within modern chemical biology research due to its complex architecture alongside demonstrated utility across diverse therapeutic applications . Its continued exploration promises not only deeper insights into disease mechanisms but also novel strategies aimed at improving human health outcomes worldwide . As scientific methodologies evolve alongside technological innovations , compounds such as these will undoubtedly play pivotal roles shaping future directions medicinal chemistry toward more targeted , personalized treatments patients deserve today tomorrow .